Cas no 56587-70-3 (Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl-)
56587-70-3 structure
Product Name:Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl-
CAS No:56587-70-3
MF:C11H20O
MW:168.275903701782
CID:348444
PubChem ID:13545037
Update Time:2025-04-19
Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl-
- (4,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl)methanol
- SCHEMBL11612050
- (2,6,6-Trimethylbicyclo[3.1.1]heptan-3-yl)methanol
- DTXSID40543380
- 56587-70-3
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- Inchi: 1S/C11H20O/c1-7-8(6-12)4-9-5-10(7)11(9,2)3/h7-10,12H,4-6H2,1-3H3
- InChI Key: FPZUWVURRRWXHI-UHFFFAOYSA-N
- SMILES: OCC1CC2CC(C1C)C2(C)C
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
56587-70-3 (Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl-) Related Products
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